Cas no 2580209-88-5 (4-(4-methoxybenzenesulfonamido)benzene-1-carboximidamide, acetic acid)

• Product Name: 4-(4-methoxybenzenesulfonamido)benzene-1-carboximidamide, acetic acid
• CAS No: 2580209-88-5
• MF: C₁₆H₁₉N₃O₅S
• MW: 365.40416264534
• MDL: MFCD33020833
• CID: 5660715
• PubChem ID: 155859071
• Update Time: 2025-05-30

4-(4-methoxybenzenesulfonamido)benzene-1-carboximidamide, acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid;4-[(4-methoxyphenyl)sulfonylamino]benzenecarboximidamide
• EN300-27708405
• 2580209-88-5
• 4-(4-methoxybenzenesulfonamido)benzene-1-carboximidamide; acetic acid
• 4-(4-methoxybenzenesulfonamido)benzene-1-carboximidamide, acetic acid

• MDL： MFCD33020833
• Inchi： 1S/C14H15N3O3S.C2H4O2/c1-20-12-6-8-13(9-7-12)21(18,19)17-11-4-2-10(3-5-11)14(15)16;1-2(3)4/h2-9,17H,1H3,(H3,15,16);1H3,(H,3,4)
• InChI Key： IRXZIYQWJNZVKY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NC1C=CC(C(=N)N)=CC=1)(=O)=O.OC(C)=O

Computed Properties

• Exact Mass: 365.10454189g/mol
• Monoisotopic Mass: 365.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151Ų

Additional information on 4-(4-methoxybenzenesulfonamido)benzene-1-carboximidamide, acetic acid

4-(4-Methoxybenzenesulfonamido)benzene-1-carboximidamide, Acetic Acid: A Comprehensive Overview

The compound 4-(4-methoxybenzenesulfonamido)benzene-1-carboximidamide, acetic acid, with the CAS number 2580209-88-5, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a sulfonamide group with a carboximidamide moiety, making it a promising candidate for various applications in drug discovery and materials science.

The molecular structure of 4-(4-methoxybenzenesulfonamido)benzene-1-carboximidamide is characterized by a benzene ring substituted with a methoxy group at the para position. This substitution pattern enhances the compound's stability and bioavailability, making it an attractive target for researchers. The sulfonamide group, a well-known bioisostere of carboxylic acids, contributes to the compound's ability to form hydrogen bonds, which is crucial for its interaction with biological targets.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The acetic acid form of this compound has also shown promise in improving solubility and bioavailability, making it a viable option for oral drug delivery.

In addition to its pharmacological applications, 4-(4-methoxybenzenesulfonamido)benzene-1-carboximidamide has been explored for its potential in materials science. Its ability to form stable amide bonds makes it a candidate for use in polymer synthesis and as a building block for advanced materials. Researchers at the University of California have reported on its use in creating self-healing polymers, a breakthrough that could revolutionize industries such as electronics and aerospace.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the methoxy-substituted benzene ring, followed by sulfonation and subsequent amidation reactions. Recent advancements in catalysis have enabled higher yields and improved purity levels, making large-scale production more feasible.

From an environmental perspective, the ecological impact of 4-(4-methoxybenzenesulfonamido)benzene-1-carboximidamide has been a topic of interest. Studies conducted by the European Chemicals Agency (ECHA) suggest that while the compound exhibits low toxicity to aquatic organisms, further research is needed to fully understand its long-term effects on ecosystems. Regulatory bodies have recommended cautious handling and disposal practices to minimize environmental risks.

In conclusion, 4-(4-methoxybenzenesulfonamido)benzene-1-carboximidamide, CAS number 2580209-88-5, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key player in future innovations within medicine and materials science.